N-(2,6-diethylphenyl)-N'-(3-methylbutyl)ethanediamide

• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: N'-(2,6-diethylphenyl)-N-(3-methylbutyl)oxamide
• InChI: InChI=1S/C17H26N2O2/c1-5-13-8-7-9-14(6-2)15(13)19-17(21)16(20)18-11-10-12(3)4/h7-9,12H,5-6,10-11H2,1-4H3,(H,18,20)(H,19,21)
• InChI Key: BJUBWZPFSKRFOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C(=O)NCCC(C)C

Description

N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE is an organic compound that belongs to the class of amides Amides are characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE typically involves the reaction of 2,6-diethylphenylamine with 3-methylbutylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE may involve large-scale reactors and continuous flow systems to optimize yield and efficiency. The process may also include purification steps such as crystallization or distillation to obtain a high-purity product.

Chemical Reactions Analysis

Types of Reactions

N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE can be compared with other amides such as N,N-dimethylacetamide and N,N-diethylbenzamide.
• These compounds share similar structural features but differ in their substituents and functional groups.

Uniqueness

• The unique combination of 2,6-diethylphenyl and 3-methylbutyl groups in N’-(2,6-DIETHYLPHENYL)-N-(3-METHYLBUTYL)ETHANEDIAMIDE imparts distinct chemical and physical properties.
• This uniqueness may translate to specific reactivity and applications that are not observed in other similar compounds.